Cas no 68880-43-3 (BIS(DIISOPROPYLAMINO)-PHOSPHINE)

BIS(DIISOPROPYLAMINO)-PHOSPHINE structure
68880-43-3 structure
Product Name:BIS(DIISOPROPYLAMINO)-PHOSPHINE
CAS No:68880-43-3
MF:C12H29N2P
MW:232.34582400322
CID:972404
PubChem ID:498731
Update Time:2025-04-19

BIS(DIISOPROPYLAMINO)-PHOSPHINE Chemical and Physical Properties

Names and Identifiers

    • BIS(DIISOPROPYLAMINO)-PHOSPHINE
    • N-[di(propan-2-yl)amino]phosphanyl-N-propan-2-ylpropan-2-amine
    • C12H29N2P
    • DTXSID70333317
    • SKUSIJOMOKTHIX-UHFFFAOYSA-N
    • SCHEMBL1500506
    • tetraisopropylphosphonous diamide
    • bis(diisopropylamino)phosphine
    • 68880-43-3
    • Inchi: 1S/C12H29N2P/c1-9(2)13(10(3)4)15-14(11(5)6)12(7)8/h9-12,15H,1-8H3
    • InChI Key: SKUSIJOMOKTHIX-UHFFFAOYSA-N
    • SMILES: P(N(C(C)C)C(C)C)N(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 232.20683593g/mol
  • Monoisotopic Mass: 232.20683593g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 20.07000
  • LogP: 3.73250
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